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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B610962

Application Notes and Protocols for SR1555
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals
These application notes provide detailed protocols for the preparation and use of SR1555
hydrochloride, a selective inverse agonist of the Retinoic Acid Receptor-related Orphan

Receptor y (RORYy). SR1555 hydrochloride is a valuable tool for studying the roles of RORYy in
autoimmune diseases and metabolic disorders.

SR1555 Hydrochloride: Quantitative Data Summary

The following table summarizes the key quantitative data for SR1555 hydrochloride.
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Property

Value

Molecular Formula

C22H23CIFsN202

Molecular Weight 496.88 g/mol [1]
CAS Number 2309312-90-9[2]
Appearance Crystalline solid
Purity >98% (HPLC)

ICso for RORyY

~1.5 pM[1][3]

Solubility

DMSO: 3 mg/mLEthanol: <1.6 mg/mLDimethyl

Formamide: 5 mg/mL

Storage of Solid

2 years at -20°C; 6 months at 4°C[1]

Storage of Stock Solution

In DMSO: 2 weeks at 4°C; 6 months at -80°CJ[1]

Signaling Pathway of SR1555 Hydrochloride

SR1555 hydrochloride acts as an inverse agonist of RORYy, a key transcription factor in the
differentiation of T helper 17 (Th17) cells. By binding to RORy, SR1555 inhibits its
transcriptional activity, leading to a reduction in the expression of pro-inflammatory cytokines

such as IL-17A.
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Caption: SR1555 hydrochloride inhibits RORy, suppressing IL-17A and Th17 differentiation.

Experimental Protocols

Preparation of a 10 mM SR1555 Hydrochloride Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of SR1555 hydrochloride in
dimethyl sulfoxide (DMSO).

Materials:
¢ SR1555 hydrochloride powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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« Sterile microcentrifuge tubes
o Calibrated precision balance
» Vortex mixer

Procedure:

» Equilibrate to Room Temperature: Before opening, allow the vial of SR1555 hydrochloride
powder to equilibrate to room temperature for at least 20 minutes to prevent moisture
condensation.

» Weigh the Compound: Accurately weigh the desired amount of SR1555 hydrochloride
powder. To prepare 1 mL of a 10 mM stock solution, weigh out 4.97 mg of the compound
(Calculation: 496.88 g/mol * 0.010 mol/L * 0.001 L = 0.00497 g = 4.97 mq).

e Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the powder. For a 10 mM solution with 4.97 mg of SR1555 hydrochloride, add 1 mL of
DMSO.

o Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is
completely dissolved. Gentle warming in a 37°C water bath for a few minutes can aid
dissolution.

» Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, light-
protecting microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C
for up to 6 months.[1]

Cell-Based Assay: Inhibition of IL-17A Expression in EL4
Cells

This protocol details a cell-based assay to evaluate the inhibitory effect of SR1555
hydrochloride on IL-17A gene expression in the EL4 mouse lymphoma cell line.

Materials:

e EL4 cells
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Complete cell culture medium (e.g., RPMI-1640 with 10% FBS, 1% Penicillin-Streptomycin)

SR1555 hydrochloride stock solution (10 mM in DMSO)

Phosphate-Buffered Saline (PBS)

6-well cell culture plates

Reagents for RNA extraction and gRT-PCR
Procedure:

o Cell Seeding: Seed EL4 cells in a 6-well plate at a density of 1 x 10° cells/mL in complete
culture medium.

e Cell Treatment:

o Prepare a working solution of SR1555 hydrochloride by diluting the 10 mM stock solution
in complete culture medium to a final concentration of 10 uM. For example, add 1 pL of
the 10 mM stock solution to 999 L of medium.

o Prepare a vehicle control by adding the same volume of DMSO to the culture medium
(0.1% DMSO final concentration).

o Add the SR1555 hydrochloride working solution or the vehicle control to the respective
wells.

 Incubation: Incubate the cells for 24 hours at 37°C in a humidified atmosphere with 5% COx.
o Cell Lysis and RNA Extraction:
o After incubation, harvest the cells and wash with PBS.

o Lyse the cells and extract total RNA using a commercially available RNA extraction kit
according to the manufacturer's instructions.

e gRT-PCR Analysis:
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o Synthesize cDNA from the extracted RNA.

o Perform quantitative real-time PCR (gRT-PCR) to measure the relative expression levels
of the ll117a gene. Use a housekeeping gene (e.g., Actb or Gapdh) for normalization.

o Analyze the data to determine the fold change in ll17a expression in SR1555
hydrochloride-treated cells compared to the vehicle control. A significant decrease in
[117a expression indicates successful inhibition by SR1555 hydrochloride.[4]

Experimental Workflow

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of
SR1555 hydrochloride in a cell-based assay.
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SR1555 Hydrochloride Experimental Workflow
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Caption: Workflow for assessing SR1555 hydrochloride's effect on IL-17A expression in EL4
cells.

Safety and Handling Precautions
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o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling SR1555 hydrochloride.

e Handle the compound in a well-ventilated area.
» Avoid inhalation of the powder and contact with skin and eyes.

 In case of contact, wash the affected area thoroughly with water.

Consult the Safety Data Sheet (SDS) for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

2. Design and Synthesis of Conformationally Constrained RORyt Inverse Agonists - PubMed
[pubmed.ncbi.nim.nih.gov]

3. GSRS [precision.fda.gov]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [preparing SR1555 hydrochloride stock solution for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610962#preparing-sr1555-hydrochloride-stock-
solution-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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